5-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H19N3OS/c1-5-12(13-15-16-14(19)17(13)4)18-11-7-6-9(2)10(3)8-11/h6-8,12H,5H2,1-4H3,(H,16,19)
• InChI Key: XPYAWRIBYVZZLX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NNC(=S)N1C)OC2=CC(=C(C=C2)C)C
• Molecular Formula: C14H19N3OS
• DSSTOX Substance ID: DTXSID201133111
• Molecular Weight: 277.39 g/mol
• CAS RN: 588673-45-4

Description

5-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol, also known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in various fields. DMPT is a sulfur-containing heterocyclic compound that belongs to the family of triazole derivatives. It is synthesized via a multi-step process and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 5-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, it has been suggested that this compound may act as a modulator of the hypothalamus-pituitary-gonadal axis, which regulates the reproductive function of various animals. This compound has also been found to increase the expression of genes involved in the growth and development of various tissues.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase the growth and feed utilization of various fish species. This compound has also been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. Additionally, this compound has been shown to increase the expression of genes involved in the growth and development of various tissues.

Advantages and Limitations for Lab Experiments

5-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It is relatively expensive compared to other compounds and may not be readily available in some regions. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its applicability in some research fields.

Future Directions

There are several future directions for the research and development of 5-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol. One potential application of this compound is in the field of aquaculture, where it can be used to enhance the growth and feed utilization of various fish species. This compound may also have potential applications in the treatment of inflammatory and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in recent years due to its potential applications in various fields. This compound is synthesized via a multi-step process and has been found to exhibit various biochemical and physiological effects. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the research and development of this compound, including its potential applications in aquaculture, disease treatment, and further understanding of its mechanism of action.

Synthesis Methods

The synthesis of 5-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol involves a multi-step process that includes the reaction of 3,4-dimethylphenol with 1-chloropropane in the presence of a base to form 1-(3,4-dimethylphenoxy)propane. This intermediate is then reacted with thiosemicarbazide in the presence of a catalyst to form 5-(1-(3,4-dimethylphenoxy)propyl)-4-methyl-1H-1,2,4-triazole-3-thiol, which is further oxidized to form this compound. The overall yield of this compound synthesis is around 30-40%.

Scientific Research Applications

5-[1-(3,4-dimethylphenoxy)propyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been found to exhibit various scientific research applications. It has been used as a feed additive in aquaculture to enhance the growth and feed utilization of various fish species. This compound has also been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. Additionally, this compound has been used as a corrosion inhibitor and as a precursor for the synthesis of other compounds.